(S)-(-)-2-Hydroxyisocaproic acid calcium

• IUPAC Name: calcium;(2S)-2-hydroxy-4-methylpentanoate
• InChI: InChI=1S/2C6H12O3.Ca/c2*1-4(2)3-5(7)6(8)9;/h2*4-5,7H,3H2,1-2H3,(H,8,9);/q;;+2/p-2/t2*5-;/m00./s1
• InChI Key: IJZMJUAFAPHDSX-MDTVQASCSA-L
• Canonical SMILES: CC(C)CC(C(=O)[O-])O.CC(C)CC(C(=O)[O-])O.[Ca+2]
• Isomeric SMILES: CC(C)C[C@@H](C(=O)[O-])O.CC(C)C[C@@H](C(=O)[O-])O.[Ca+2]
• Molecular Formula: C12H22CaO6
• Molecular Weight: 302.38 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-(-)-2-Hydroxyisocaproic acid calcium typically involves the reaction of (S)-2-hydroxyisocaproic acid with a calcium source, such as calcium hydroxide or calcium carbonate. The reaction is carried out in an aqueous medium, and the product is isolated by filtration and drying. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the purity and yield of the product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using similar methods as in the laboratory. The process is optimized for efficiency and cost-effectiveness, often involving continuous flow reactors and automated systems for monitoring and control.

Chemical Reactions Analysis

Types of Reactions

(S)-(-)-2-Hydroxyisocaproic acid calcium undergoes various chemical reactions, including:

Acid-Base Reactions: It can react with acids to form the corresponding (S)-2-hydroxyisocaproic acid and a calcium salt of the acid used.

Complexation Reactions: It can form complexes with metal ions, which may alter its solubility and reactivity.

Common Reagents and Conditions

Acids: Hydrochloric acid, sulfuric acid, and nitric acid are commonly used to react with this compound.

Bases: Sodium hydroxide and potassium hydroxide can be used to deprotonate the compound, forming the corresponding sodium or potassium salt.

Major Products

Calcium Salts: When reacting with acids, the major products are calcium salts of the acids used.

Metal Complexes: When reacting with metal ions, the major products are metal complexes of (S)-(-)-2-Hydroxyisocaproic acid.

Scientific Research Applications

(S)-(-)-2-Hydroxyisocaproic acid calcium has several scientific research applications:

Chemistry: It is used as a chiral building block in the synthesis of various organic compounds.

Biology: It is studied for its potential role in metabolic pathways and as a supplement in cell culture media.

Medicine: It is investigated for its potential benefits in bone health and muscle metabolism.

Industry: It is used in the formulation of dietary supplements and as an additive in food products.

Mechanism of Action

The mechanism of action of (S)-(-)-2-Hydroxyisocaproic acid calcium involves its role as a source of calcium and (S)-2-hydroxyisocaproic acid. Calcium ions play a crucial role in various physiological processes, including muscle contraction, nerve transmission, and bone formation. (S)-2-Hydroxyisocaproic acid is involved in metabolic pathways related to energy production and muscle metabolism.

Comparison with Similar Compounds

Similar Compounds

Calcium Lactate: Another calcium salt used as a dietary supplement.

Calcium Gluconate: Used in medicine to treat calcium deficiencies.

Calcium Citrate: Commonly used as a calcium supplement due to its high bioavailability.

Uniqueness

(S)-(-)-2-Hydroxyisocaproic acid calcium is unique due to its specific chiral structure, which may confer distinct biological activities compared to other calcium salts. Its role in muscle metabolism and potential benefits in bone health make it a compound of interest in both research and industry.